Cas no 74710-25-1 (Tris(diethylammonium) phosphate)
74710-25-1 structure
Product Name:Tris(diethylammonium) phosphate
CAS No:74710-25-1
MF:C12H36N3O4P
MW:317.405704498291
CID:577481
PubChem ID:23168876
Update Time:2025-04-19
Tris(diethylammonium) phosphate Chemical and Physical Properties
Names and Identifiers
-
- Tris(diethylammonium) phosphate
- diethylazanium,phosphate
- EINECS 277-971-4
- 74710-25-1
- NS00090455
-
- Inchi: 1S/3C4H11N.H3O4P/c3*1-3-5-4-2;1-5(2,3)4/h3*5H,3-4H2,1-2H3;(H3,1,2,3,4)
- InChI Key: SXRAODMECQEOMY-UHFFFAOYSA-N
- SMILES: P(=O)([O-])([O-])[O-].[NH2+](CC)CC.[NH2+](CC)CC.[NH2+](CC)CC
Computed Properties
- Exact Mass: 317.24434364g/mol
- Monoisotopic Mass: 317.24434364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 47.9
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 123.66000
- LogP: 2.09150
Tris(diethylammonium) phosphate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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